Ethyl 4-[4-methyl-1,3-dioxo-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazol-6-yl]benzoate

• CAS RN: 893960-71-9
• Molecular Formula: C25H25N5O4
• Molecular Weight: 459.506
• IUPAC Name: ethyl 4-[4-methyl-1,3-dioxo-2-(2-phenylethyl)-7,8-dihydropurino[7,8-a]imidazol-6-yl]benzoate
• InChI: InChI=1S/C25H25N5O4/c1-3-34-23(32)18-9-11-19(12-10-18)28-15-16-29-20-21(26-24(28)29)27(2)25(33)30(22(20)31)14-13-17-7-5-4-6-8-17/h4-12H,3,13-16H2,1-2H3
• InChI Key: ZBVGQQXAHXNCSB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC5=CC=CC=C5
• solubility: not available

Description

This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups, including an imidazole ring, a purine ring, and an ethyl benzoate group. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the imidazole ring, which is known to participate in a wide range of reactions due to its amphoteric nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential uses, particularly in the field of medicinal chemistry. Given the wide range of biological activities exhibited by imidazole derivatives, this compound could potentially be developed into a new drug.